Cas no 202207-79-2 (1-Boc-Amino-2-methylaminoethane Hydrochloride)

• Product Name: 1-Boc-Amino-2-methylaminoethane Hydrochloride
• CAS No: 202207-79-2
• MF: C₈H₁₉ClN₂O₂
• MW: 210.701661348343
• MDL: MFCD06796281
• CID: 835931
• PubChem ID: 17750353
• Update Time: 2025-05-25

1-Boc-Amino-2-methylaminoethane Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Boc-2-Methylamino-ethylamine hydrochloride
• N-TERT-BUTOXYCARBONYL-2-METHYLAMINO-ETHYLAMINE HCL
• tert-Butyl [2-(methylamino)ethyl]carbamate hydrochloride
• CARBAMIC ACID, [(1S,2R)-2-AMINOCYCLOHEXYL]-, 1,1-DIMETHYLETHYL ESTER (9CI)
• N-BOC-2-(methylamino)ethylamine Hydrochloride
• N-BOC-2-METHYLAMINO-ETHYLAMINE HCL
• N-tert-Butoxycarbonyl-2-methylamino-ethylamine hydrochloride
• tert-butyl N-[2-(methylamino)ethyl]carbamate,hydrochloride
• 1-boc-amino-2-methylamino-ethane-hcl
• N-Tert-Butoxycarbonyl-2-Methylamino-Ethylaminehydrochloride
• 1-(Boc-amino)-2-(methylamino)ethane Hydrochloride
• TERT-BUTYL 2-(METHYLAMINO)ETHYLCARBAMATE HCL
• tert-Butyl 2-(methylamino)ethylcarbamate hydrochloride
• 2-(methylamino)ethylamine hydrochloride, n1-boc protected
• tert-Butyl (2-(methylamino)ethyl
• MFCD06976281
• YHLRIQZPTHKMQS-UHFFFAOYSA-N
• tert-Butyl (2-(methylamino)ethyl)carbamate hydrochloride
• CS-M0793
• 1-(Boc-amino)-2-(methylamino)ethaneHydrochloride
• N-tert-Butoxycarbonyl-2-methylamino-ethylamine hydrochloride, AldrichCPR
• 2-[(tert-Butoxycarbonyl)amino]-N-methylethanaminium chloride
• SY019606
• DB-066095
• MFCD06796281
• AKOS005259390
• DTXSID80590454
• Carbamic acid, N-[2-(methylamino)ethyl]-, 1,1-dimethylethyl ester, hydrochloride (1:1)
• SCHEMBL594676
• tert-butyl N-[2-(methylamino)ethyl]carbamate hydrochloride
• BL009660
• tert-butyl N-[2-(methylamino)ethyl]carbamate;hydrochloride
• 202207-79-2
• tert-Butyl [2-(methylamino)ethyl]carbamate--hydrogen chloride (1/1)
• EN300-244626
• AS-45772
• N-BOC-2-METHYLAMINO-ETHYLAMINE X HCL
• Boc-2-methylamino-ethylcarbamate hydrochloride
• 1-Boc-Amino-2-methylaminoethane Hydrochloride

• MDL： MFCD06796281
• Inchi： 1S/C8H18N2O2.ClH/c1-8(2,3)12-7(11)10-6-5-9-4;/h9H,5-6H2,1-4H3,(H,10,11);1H
• InChI Key： YHLRIQZPTHKMQS-UHFFFAOYSA-N
• SMILES： Cl.O(C(NCCNC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 210.11400
• Monoisotopic Mass: 210.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4

Experimental Properties

• Melting Point: 129-130°C
• Boiling Point: 296.4°C at 760 mmHg
• Flash Point: 133.1°C
• PSA: 50.36000
• LogP: 2.31430

1-Boc-Amino-2-methylaminoethane Hydrochloride Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-Boc-Amino-2-methylaminoethane Hydrochloride

Introduction to 1-Boc-Amino-2-methylaminoethane Hydrochloride (CAS No. 202207-79-2)

1-Boc-Amino-2-methylaminoethane Hydrochloride, identified by its Chemical Abstracts Service (CAS) number 202207-79-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound serves as a crucial intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting neurological and metabolic disorders. Its unique structural features, combining a protected amino group with a chiral center, make it a valuable building block for drug development.

The molecular structure of 1-Boc-Amino-2-methylaminoethane Hydrochloride consists of a primary amine group protected by a Boc (tert-butoxycarbonyl) moiety, which enhances stability during synthetic processes. Additionally, the presence of a secondary amine at the second carbon position introduces chirality, making it a candidate for the synthesis of enantiomerically pure drugs. This characteristic is particularly important in medicinal chemistry, where the biological activity of a drug can be highly dependent on its stereochemistry.

In recent years, there has been growing interest in the development of novel therapeutic agents for neurological diseases such as Alzheimer's and Parkinson's. The Boc-protected aminoalkanes, including 1-Boc-Amino-2-methylaminoethane Hydrochloride, have been explored as key intermediates in the synthesis of acetylcholinesterase inhibitors and other neuroactive compounds. For instance, derivatives of this compound have shown promise in preclinical studies as potential treatments for cognitive impairments associated with neurodegenerative disorders.

Moreover, the pharmaceutical industry has leveraged this compound in the synthesis of small molecule inhibitors targeting metabolic pathways. Given the rising prevalence of metabolic syndromes, including obesity and type 2 diabetes, researchers have been actively seeking new chemical entities to modulate these pathways effectively. The structural versatility of 1-Boc-Amino-2-methylaminoethane Hydrochloride allows for modifications that can lead to the discovery of novel agonists and antagonists for relevant receptors and enzymes.

The hydrochloride salt form of this compound enhances its solubility in aqueous media, making it more suitable for formulation into pharmaceutical products. This property is particularly advantageous for drug delivery systems where bioavailability and stability are critical factors. The compound's stability under various storage conditions further adds to its appeal as an industrial chemical intermediate.

Recent advancements in synthetic methodologies have improved the efficiency of producing 1-Boc-Amino-2-methylaminoethane Hydrochloride, reducing costs and environmental impact. Continuous flow chemistry, for example, has been employed to streamline its synthesis, enabling large-scale production with minimal waste. Such innovations align with global efforts to promote sustainable pharmaceutical manufacturing practices.

From a research perspective, 1-Boc-Amino-2-methylaminoethane Hydrochloride continues to be a subject of investigation due to its potential applications in drug discovery. Its role as a chiral building block allows chemists to explore diverse molecular architectures with tailored biological activities. Collaborative efforts between academic institutions and pharmaceutical companies have led to several patents and publications highlighting its utility in developing next-generation therapeutics.

The compound's compatibility with various functional groups also makes it a versatile tool in medicinal chemistry. Researchers can introduce additional modifications at strategic positions within its structure to fine-tune pharmacokinetic properties such as absorption, distribution, metabolism, excretion, and toxicity (ADMET). This flexibility underscores its importance as a cornerstone intermediate in modern drug design.

In conclusion,1-Boc-Amino-2-methylaminoethane Hydrochloride (CAS No. 202207-79-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural attributes and functional group compatibility position it as an indispensable reagent for synthesizing novel therapeutic agents targeting neurological and metabolic diseases. As research progresses, this compound is expected to play an even more pivotal role in the discovery and development of innovative medicines that address unmet medical needs.